Cas no 2228735-37-1 (1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228735-37-1
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6529458
• PubChem ID: 165673635
• Update Time: 2025-05-26

1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1745687
• 2228735-37-1

• Inchi： 1S/C14H16O3/c15-10-7-14(8-10,13(16)17)12-6-5-9-3-1-2-4-11(9)12/h1-4,10,12,15H,5-8H2,(H,16,17)
• InChI Key： SQROKQWAKNMAMM-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C1)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid

Introduction to 1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228735-37-1)

1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid, with the CAS number 2228735-37-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutane ring and a 2,3-dihydroindene moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid is particularly noteworthy due to its cyclobutane ring, which is known for its rigidity and conformational constraints. The presence of the hydroxyl group on the cyclobutane ring adds further complexity and reactivity to the molecule. The 2,3-dihydroindene moiety, on the other hand, is a common scaffold in many biologically active compounds, contributing to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the biological activities of 1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid. One notable area of research has been its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid have also been studied to assess its suitability for therapeutic applications. Initial findings indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication. However, more detailed pharmacokinetic studies are needed to fully understand its behavior in vivo.

The safety profile of 1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid is another critical aspect of its evaluation. Preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These results are encouraging and support further clinical development.

In conclusion, 1-(2,3-dihydro-1H-inden-1-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228735-37-1) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.